Cas no 101798-15-6 (Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-)

• Product Name: Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
• CAS No: 101798-15-6
• MF: C₁₉H₁₂ClNS
• MW: 321.823282241821
• CID: 124745
• PubChem ID: 53423191
• Update Time: 2025-04-18

Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)-
• 2-(4'-CHLORO-BIPHENYL-4-YL)-BENZOTHIAZOLE
• 2-[4-(4-chlorophenyl)phenyl]-1,3-benzothiazole
• 2-(2-BROMO-PYRIDIN-3-YLOXY)-4-CHLORO-PYRIMIDINE
• 2-(4A'A inverted exclamation markA'A-Chloro-biphenyl-4-yl)-benzothiazole
• 2-(4'-chloro-biphenyl-4-yl)benzothiazole
• Benzothiazole,2-(4'-chloro[1,1'-biphenyl]-4-yl)
• DTXSID70698251
• Benzothiazole, 2-(4'-chloro[1,1'-biphenyl]-4-yl)-
• 2-(4'-chlorobiphenyl-4-yl)benzothiazole
• 101798-15-6
• 2-(4'-Chloro[1,1'-biphenyl]-4-yl)-1,3-benzothiazole

• Inchi： 1S/C19H12ClNS/c20-16-11-9-14(10-12-16)13-5-7-15(8-6-13)19-21-17-3-1-2-4-18(17)22-19/h1-12H
• InChI Key： CWRGYPFUGCGFAH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CC(=CC=1)C1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 321.03800
• Monoisotopic Mass: 321.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 41.1A^2

Experimental Properties

• PSA: 41.13000
• LogP: 6.28370